Cas no 1379349-31-1 (2-(4-fluoro-3-methylphenyl)pentan-2-ol)

• Product Name: 2-(4-fluoro-3-methylphenyl)pentan-2-ol
• CAS No: 1379349-31-1
• MF: C₁₂H₁₇FO
• MW: 196.261187314987
• MDL: MFCD20528582
• CID: 5150253
• Update Time: 2026-03-03

2-(4-fluoro-3-methylphenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-methylphenyl)pentan-2-ol

• MDL： MFCD20528582
• Inchi： 1S/C12H17FO/c1-4-7-12(3,14)10-5-6-11(13)9(2)8-10/h5-6,8,14H,4,7H2,1-3H3
• InChI Key： GZLMUGSWMQQKBW-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(F)C(C)=C1)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 2-(4-fluoro-3-methylphenyl)pentan-2-ol

2-(4-Fluoro-3-Methylphenyl)Pentan-2-Ol: A Comprehensive Overview

Introduction

2-(4-fluoro-3-methylphenyl)pentan-2-ol, with the CAS number 1379349-31-1, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This article delves into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

Structural Analysis

The molecular structure of 2-(4-fluoro-3-methylphenyl)pentan-2-ol consists of a pentanol backbone with a substituted phenyl group. The phenyl ring is substituted with a fluorine atom at the para position and a methyl group at the meta position, which imparts unique electronic and steric properties to the molecule. This substitution pattern influences the compound's reactivity, solubility, and stability, making it suitable for various chemical transformations.

Synthesis Methods

The synthesis of 2-(4-fluoro-3-methylphenyl)pentan-2-ol typically involves multi-step processes that include nucleophilic substitution, reduction, and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, reducing reaction times and enhancing yields.

Applications in Pharmaceutical Chemistry

2-(4-fluoro-3-methylphenyl)pentan-2-ol has shown promise in pharmaceutical applications due to its ability to act as an intermediate in drug synthesis. Its stereochemistry and functional groups make it a valuable building block for constructing complex molecules with bioactive properties. Recent studies have highlighted its role in the development of anti-inflammatory agents and neuroprotective drugs.

Toxicological Studies

The toxicological profile of 2-(4-fluoro-3-methylphenyl)pentan-2-ol has been extensively studied to assess its safety for human use. Acute and chronic toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs. These findings underscore its potential for safe application in pharmaceutical formulations.

Evaluating the environmental impact of chemicals is crucial for sustainable development. Studies on the biodegradation of 2-(4-fluoro-3-methylphenyl)pentan-2-oL strong> reveal that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with eco-friendly practices and supports its use in green chemistry initiatives.

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